Cas no 10419-32-6 (Benzo[b]thiophene, 3-methoxy-)
Benzo[b]thiophene, 3-methoxy- structure
Product Name:Benzo[b]thiophene, 3-methoxy-
CAS No:10419-32-6
MF:C9H8OS
MW:164.224221229553
CID:1141845
PubChem ID:11240674
Update Time:2025-04-20
Benzo[b]thiophene, 3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 3-methoxy-
- 3-methoxy-1-benzothiophene
- 3-methoxybenzo[b]thiophene
- CHEMBL593313
- SCHEMBL6597264
- 10419-32-6
- 3-methoxybenzothiophene
- DTXSID00459736
-
- Inchi: 1S/C9H8OS/c1-10-8-6-11-9-5-3-2-4-7(8)9/h2-6H,1H3
- InChI Key: LLRXGUHGJHAMFC-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC1=2)OC
Computed Properties
- Exact Mass: 164.02964
- Monoisotopic Mass: 164.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.5Ų
Experimental Properties
- PSA: 9.23
Benzo[b]thiophene, 3-methoxy- Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
10419-32-6 (Benzo[b]thiophene, 3-methoxy-) Related Products
- 88791-08-6(7-methoxybenzobthiophene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk